5-(3-Carboxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(3-Carboxyphenyl)-2-hydroxypyridine (5-C3HP) is an organic compound with a molecular formula of C8H7NO3. It is a white crystalline solid that is slightly soluble in water and is used in a variety of scientific research applications. 5-C3HP is known to have a wide range of biochemical and physiological effects and is often used to study the mechanism of action of various compounds. In
Scientific Research Applications
5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% is used in a variety of scientific research applications. It has been used to study the mechanism of action of various compounds and to investigate the biochemical and physiological effects of various drugs. It is also used to study the effects of various environmental pollutants on the human body.
Mechanism of Action
The mechanism of action of 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is known that it binds to certain receptor sites in the body and modulates the activity of certain enzymes. This can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, it has been shown to be involved in the regulation of various biochemical pathways, including the metabolism of carbohydrates, lipids, and proteins. It has also been shown to modulate the activity of certain enzymes and hormones, which can lead to changes in the body’s physiological processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its ability to bind to certain receptor sites in the body and modulate the activity of certain enzymes. This makes it a useful tool for studying the mechanism of action of various compounds. One limitation of using 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is that its effects are not yet fully understood.
Future Directions
The future directions for 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% research include further investigation into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research is needed to understand the effects of environmental pollutants on the body and how 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% can be used to counter these effects. Finally, further research is needed to understand the potential for 5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% to be used as a drug to treat various diseases.
Synthesis Methods
5-(3-Carboxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a condensation reaction of 3-hydroxybenzaldehyde and 2-aminopyridine. This reaction is catalyzed by an acid such as sulfuric acid, hydrochloric acid, or acetic acid. The product is a white crystalline solid that is slightly soluble in water.
properties
IUPAC Name |
3-(6-oxo-1H-pyridin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3/c14-11-5-4-10(7-13-11)8-2-1-3-9(6-8)12(15)16/h1-7H,(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDEAMGYUHARZBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CNC(=O)C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50437524 |
Source
|
| Record name | MolPort-015-144-608 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Carboxyphenyl)-2-hydroxypyridine | |
CAS RN |
819870-80-9 |
Source
|
| Record name | MolPort-015-144-608 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%](/img/structure/B6318618.png)
![7-Chloro-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide, 95%](/img/structure/B6318628.png)
![tert-Butyl N-{[4-(trifluoromethyl)-1H-imidazol-2-yl]methyl}carbamate](/img/structure/B6318637.png)
